Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C12H14N4 B3426154 2-Piperazin-1-yl-quinazoline CAS No. 51047-61-1

2-Piperazin-1-yl-quinazoline

Cat. No. B3426154
CAS RN: 51047-61-1
M. Wt: 214.27 g/mol
InChI Key: NRQJIAVOKMKUOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06166205

Procedure details

A solution of 2-chloroquinazoline (5 g) in 20 mL of toluene is added dropwise to a refluxing solution of piperazine (20 g) in 150 mL of toluene. The solution is heated for an additional 24 hours. After cooling to 0° C. for about 30 minutes, the solution is filtered. The filtrate is extracted with 10% acetic acid. The aqueous extracts are washed with ether, basified and extracted with toluene. The toluene layer is then washed with water, dried and concentrated. The resulting material is placed under vacuum overnight to afford the title compound (6.8 g, m.p. 64-66° C.). 1H NMR (CDCl3) 9.0 (s, 1H) , 7.66 (m, 2H), 7.56 (d, J=8 Hz, 1H), 7.22 (ddd, J=8,7,1 Hz, 1H), 4.0 (t, J=5 Hz, 4H), 3.05 (t, J=5 Hz, 4H).
Name
2-chloroquinazoline
Quantity
5 g
Type
reactant
Reaction Step One
Name
piperazine
Quantity
20 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
20 mL
Type
solvent
Reaction Step One
Name
toluene
Quantity
150 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1.[NH:12]1[CH2:17][CH2:16][NH:15][CH2:14][CH2:13]1>C1(C)C=CC=CC=1>[N:3]1[C:4]2[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=2)[CH:10]=[N:11][C:2]=1[N:12]1[CH2:17][CH2:16][NH:15][CH2:14][CH2:13]1

Inputs

Step One
Name
2-chloroquinazoline
Quantity
5 g
Type
reactant
Smiles
ClC1=NC2=CC=CC=C2C=N1
Name
piperazine
Quantity
20 g
Type
reactant
Smiles
N1CCNCC1
Name
toluene
Quantity
20 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Name
toluene
Quantity
150 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution is heated for an additional 24 hours
Duration
24 h
FILTRATION
Type
FILTRATION
Details
the solution is filtered
EXTRACTION
Type
EXTRACTION
Details
The filtrate is extracted with 10% acetic acid
WASH
Type
WASH
Details
The aqueous extracts are washed with ether
EXTRACTION
Type
EXTRACTION
Details
extracted with toluene
WASH
Type
WASH
Details
The toluene layer is then washed with water
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
is placed under vacuum overnight
Duration
8 (± 8) h

Outcomes

Product
Name
title compound
Type
product
Smiles
N1=C(N=CC2=CC=CC=C12)N1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 6.8 g
YIELD: CALCULATEDPERCENTYIELD 104.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.